1-[(2-fluorophenyl)sulfonyl]-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]-D-prolinamide

• IUPAC Name: N-cyclohexyl-2-[3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-7-methyl-4-oxo-1,8-naphthyridin-1-yl]acetamide
• InChI: InChI=1S/C25H24FN5O3/c1-15-10-11-19-22(33)20(25-29-23(30-34-25)16-6-5-7-17(26)12-16)13-31(24(19)27-15)14-21(32)28-18-8-3-2-4-9-18/h5-7,10-13,18H,2-4,8-9,14H2,1H3,(H,28,32)
• InChI Key: GORMOYDUMTYEKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2CC(=O)NC3CCCCC3)C4=NC(=NO4)C5=CC(=CC=C5)F
• Molecular Formula: C25H24FN5O3
• Molecular Weight: 461.5 g/mol
• CAS No.: 1030133-05-1

Description

1-[(2-fluorophenyl)sulfonyl]-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]-D-prolinamide is a useful research compound. Its molecular formula is C25H24FN5O3 and its molecular weight is 461.497. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluoroalkylative Aryl Migration

Zhengbiao He et al. (2015) demonstrated the synthetic application of fluorinated sulfinate salts in the silver-catalyzed cascade fluoroalkylation/aryl migration/SO2 extrusion of conjugated N-arylsulfonylated amides. This research provides insights into novel synthetic routes for the development of fluorinated compounds which could have implications in medicinal chemistry and drug development (He et al., 2015).

Synthesis and Characterization of Derivatives

A series of novel N-(3-substituted aryl/alkyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides were synthesized and characterized by Ş. Küçükgüzel et al. (2013). These compounds were evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, highlighting the diverse biological applications of such molecules (Küçükgüzel et al., 2013).

Novel Insecticide Development

Masanori Tohnishi et al. (2005) introduced flubendiamide, a novel class of insecticide with a unique chemical structure highly active against lepidopterous pests. This research underscores the potential of sulfonamide derivatives in developing new pesticides with novel modes of action, contributing to integrated pest management programs (Tohnishi et al., 2005).

Drug Metabolism Studies

In the context of drug metabolism, M. Zmijewski et al. (2006) showcased the application of biocatalysis to generate mammalian metabolites of a biaryl-bis-sulfonamide AMPA receptor potentiator, demonstrating the relevance of such compounds in understanding drug metabolism and facilitating the development of therapeutic agents (Zmijewski et al., 2006).

Electrochemical Polymerization

E. Naudin et al. (2002) investigated the electrochemical polymerization of poly(3-(4-fluorophenyl)thiophene) in ionic liquids, providing insights into the electroactive properties of polymers derived from sulfonamide compounds. This research has implications for the development of novel materials for electronic applications (Naudin et al., 2002).